molecular formula C21H20O3 B8603929 5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- CAS No. 918662-68-7

5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)-

Cat. No.: B8603929
CAS No.: 918662-68-7
M. Wt: 320.4 g/mol
InChI Key: FYPGJTONQCWDAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- is a useful research compound. Its molecular formula is C21H20O3 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5H-Furo[3,2-b]pyran-5-one, hexahydro-2-phenyl-3a-(1-phenylethenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

918662-68-7

Molecular Formula

C21H20O3

Molecular Weight

320.4 g/mol

IUPAC Name

2-phenyl-3a-(1-phenylethenyl)-3,6,7,7a-tetrahydro-2H-furo[3,2-b]pyran-5-one

InChI

InChI=1S/C21H20O3/c1-15(16-8-4-2-5-9-16)21-14-18(17-10-6-3-7-11-17)23-19(21)12-13-20(22)24-21/h2-11,18-19H,1,12-14H2

InChI Key

FYPGJTONQCWDAR-UHFFFAOYSA-N

Canonical SMILES

C=C(C1=CC=CC=C1)C23CC(OC2CCC(=O)O3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

(5-phenyl-3-vinylidene-tetrahydro-furan-2-yl)propionic acid (60 mg, 0.25 mmol), Pd(PPh3)4 (29 mg, 0.025 mmol), K2CO3 (170 mg, 1.23 mmol) were dissolved in 6 mL of dimethylformamide, followed by addition of PhI (138 μL, 1.23 mmol). The solution was stirred for 4 hours at 85° C. When the reaction was completed, H2O was added and the solution was stirred for 5 minutes. The mixture was diluted with ethyl acetate, washed with H2O and NaCl. Organic layer was separated and dried with anhydride MgSO4. Solvent was removed under reduced pressure, and the remnant was purified through silica gel tube chromatography (EtOAc:n-Hexane=1:15, v/v), thus providing products (52 mg, 67%).
Name
(5-phenyl-3-vinylidene-tetrahydro-furan-2-yl)propionic acid
Quantity
60 mg
Type
reactant
Reaction Step One
Name
Quantity
170 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
29 mg
Type
catalyst
Reaction Step One
Name
Quantity
138 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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